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Compound of Interest

Compound Name: 3-Thiopheneethanol

Cat. No.: B104103 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Thiopheneethanol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this compound.

Physicochemical and Safety Data
Proper handling of 3-Thiopheneethanol begins with a clear understanding of its physical,

chemical, and safety properties. The following tables summarize key quantitative data for easy

reference.

Table 1: Physical and Chemical Properties of 3-Thiopheneethanol
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Property Value Source

Molecular Formula C₆H₈OS [1][2]

Molecular Weight 128.19 g/mol [1]

Appearance
Colorless to light orange to

yellow clear liquid
[3][4]

Boiling Point 110-111 °C at 14 mmHg [2][3]

Density 1.144 g/mL at 25 °C [2]

Flash Point 92 °C (197.6 °F) - closed cup [5]

Solubility

Sparingly soluble in water.[2]

Soluble in common organic

solvents.[3]

[2][3]

Table 2: Hazard Identification and Safety Classifications

Hazard Classification Description Source

GHS Hazard Statements

H227: Combustible liquid.[4]

May cause skin irritation

(H315), serious eye irritation

(H319), and respiratory

irritation (H335) as per some

reports.[1]

[1][4]

Signal Word Warning [4][6]

Storage Class 10 - Combustible liquids [5]

WGK (Water Hazard Class) WGK 3 [5]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical to minimize exposure and ensure safety.

The following steps outline the procedure for handling 3-Thiopheneethanol from preparation

to post-experiment cleanup.
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Pre-Experiment Preparation
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantities of 3-Thiopheneethanol to be used and the specific experimental

conditions.

Fume Hood Check: Ensure the chemical fume hood is functioning correctly. All handling of 3-
Thiopheneethanol should be performed within a certified chemical fume hood.

PPE Inspection: Inspect all personal protective equipment (PPE) for integrity before use. A

comprehensive list of required PPE is provided in the next section.

Spill Kit: Confirm that a spill kit appropriate for combustible and irritating liquids is readily

accessible.

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Thiopheneethanol to prevent skin, eye, and

respiratory exposure.

Eye Protection: Wear chemical safety goggles.[7] A face shield should be used in situations

with a higher risk of splashing.[7]

Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene gloves.[7]

Body Protection: A polyethylene-coated polypropylene disposable gown or a clean lab coat

should be worn.[7][8]

Respiratory Protection: For operations that may generate vapors or aerosols, a multi-

purpose combination respirator cartridge or an N95 dust mask is recommended.[5][9]

Handling and Experimental Procedure
Work in a Fume Hood: All transfers and manipulations of 3-Thiopheneethanol must be

conducted inside a properly functioning chemical fume hood to minimize inhalation

exposure.[6]
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Avoid Ignition Sources: Keep the chemical away from open flames, hot surfaces, and sparks

as it is a combustible liquid.[6][10]

Grounding: For larger quantities, take precautionary measures against static discharge.[11]

Dispensing: Use appropriate tools (e.g., pipettes, syringes) for transferring the liquid to

prevent spills.

Heating: If heating is required, use a controlled heating source such as a heating mantle or a

sand bath. Avoid direct heating with an open flame.

Storage
Container: Keep the container tightly closed when not in use.[6][10]

Location: Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[6]

[10]

Incompatible Materials: Store separately from strong oxidizing agents, acid chlorides, and

acid anhydrides.[6][10]

Disposal Plan
Proper disposal of 3-Thiopheneethanol and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 3-Thiopheneethanol in a designated, properly labeled, and

sealed container.

Do not mix with incompatible waste streams.

Contaminated Materials:

Dispose of used gloves, pipette tips, and other contaminated disposable materials in the

designated chemical waste container.
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Disposal Method:

Dispose of the chemical waste through an approved hazardous waste disposal service.[4]

Do not pour down the drain or dispose of in regular trash.[12]

Regulatory Compliance:

All disposal activities must be in accordance with local, state, and federal environmental

regulations.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is vital.

Skin Contact: Immediately remove contaminated clothing.[10] Rinse the affected skin area

with plenty of water and soap.[11] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[10] Remove contact lenses if present and

easy to do so.[10] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[10] If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water.[11] Seek immediate

medical attention.

Spill:

Evacuate the area and remove all ignition sources.[12]

Ventilate the area of the spill.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert, non-combustible absorbent material (e.g., sand,

vermiculite).[10]
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Collect the absorbed material into a suitable container for disposal.[10]

Workflow for Safe Handling of 3-Thiopheneethanol
The following diagram illustrates the standard workflow for safely handling 3-
Thiopheneethanol in a laboratory setting.
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Caption: Workflow for the safe handling of 3-Thiopheneethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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